3-Fluoropyridine
Cat. No. B146971
:
372-47-4
M. Wt: 97.09 g/mol
InChI Key: CELKOWQJPVJKIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07084155B2
Procedure details
To a solution of TMEDA (389 uL, 2.58 mmol) in THF (10 mL) at −78° C. was added a solution of n-butyl lithium in THF (2.5M, 1.03 mL, 2.58 mmol). After 30 minutes at −78° C., 3-fluoropyridine (221 uL, 2.57 mmol) was added. After another 2 hours at −78° C., DMF (219 uL, 2.83 mmol) was added. After a further 2 hours at −78° C., the reaction was quenched with saturated aqueous NaHCO3 (20 mL), extracted with ether (4×15 mL), dried (Na2SO4), filtered and concentrated in vacuo to give the crude oil. Purification by column chromatography on silica gel (Hexanes: EtOAc 4:1) afforded the title compound as a pale yellow oil (120 mg, 37%). 1H NMR (CDCl3) 7.68 (t, 1H, J=5.2 Hz), 8.62 (d, 1H, J=4.7 Hz), 8.70 (s, 1H), 10.42 (s, 1H).
Name
Yield
37%
Identifiers
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REACTION_CXSMILES
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CN(CCN(C)C)C.C([Li])CCC.[F:14][C:15]1[CH:16]=[N:17][CH:18]=[CH:19][CH:20]=1.CN([CH:24]=[O:25])C>C1COCC1>[F:14][C:15]1[CH:16]=[N:17][CH:18]=[CH:19][C:20]=1[CH:24]=[O:25]
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Inputs
Step One
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Name
|
|
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Quantity
|
389 μL
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)CCN(C)C
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(CCC)[Li]
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|
Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
1.03 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
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Name
|
|
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Quantity
|
221 μL
|
|
Type
|
reactant
|
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Smiles
|
FC=1C=NC=CC1
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Step Three
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Name
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|
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Quantity
|
219 μL
|
|
Type
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reactant
|
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Smiles
|
CN(C)C=O
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
WAIT
|
Type
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WAIT
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Details
|
After another 2 hours at −78° C.
|
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Duration
|
2 h
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WAIT
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Type
|
WAIT
|
|
Details
|
After a further 2 hours at −78° C.
|
|
Duration
|
2 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the reaction was quenched with saturated aqueous NaHCO3 (20 mL)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted with ether (4×15 mL)
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
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Details
|
dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give the crude oil
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purification by column chromatography on silica gel (Hexanes: EtOAc 4:1)
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=NC=CC1C=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 120 mg | |
| YIELD: PERCENTYIELD | 37% | |
| YIELD: CALCULATEDPERCENTYIELD | 37.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
